Cas no 2171876-80-3 (tert-butyl N-{4-(fluorosulfonyl)methylcyclohexyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{4-(fluorosulfonyl)methylcyclohexyl}-N-methylcarbamate
• CAS No: 2171876-80-3
• MF: C₁₃H₂₄FNO₄S
• MW: 309.397366523743
• CID: 5867105
• PubChem ID: 165735732
• Update Time: 2023-12-30

tert-butyl N-{4-(fluorosulfonyl)methylcyclohexyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(fluorosulfonyl)methylcyclohexyl}-N-methylcarbamate
• tert-butyl N-{4-[(fluorosulfonyl)methyl]cyclohexyl}-N-methylcarbamate
• EN300-1577380
• 2171876-80-3

• Inchi： 1S/C13H24FNO4S/c1-13(2,3)19-12(16)15(4)11-7-5-10(6-8-11)9-20(14,17)18/h10-11H,5-9H2,1-4H3
• InChI Key： CZWDDXYBNWSEKO-UHFFFAOYSA-N
• SMILES： S(CC1CCC(CC1)N(C(=O)OC(C)(C)C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 309.14100758g/mol
• Monoisotopic Mass: 309.14100758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų